Cas no 897648-40-7 (2-(2-(Methylthio)pyrimidin-4-yl)acetonitrile)

2-(2-(Methylthio)pyrimidin-4-yl)acetonitrile structure
897648-40-7 structure
Product Name:2-(2-(Methylthio)pyrimidin-4-yl)acetonitrile
CAS No:897648-40-7
MF:C7H7N3S
MW:165.215579271317
MDL:MFCD22627828
CID:2119390
Update Time:2023-08-03

2-(2-(Methylthio)pyrimidin-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • (2-(methylthio)pyrimidin-4-yl)acetonitrile
    • 2-(2-(Methylthio)pyrimidin-4-yl)acetonitrile
    • UNJFVPAZNQVRLN-UHFFFAOYSA-N
    • FCH2305639
    • 4-Pyrimidineacetonitrile,2-(methylthio)-
    • 4-Pyrimidineacetonitrile, 2-(methylthio)-
    • AX8330838
    • (2-Methylthio-pyrimidin-4-yl)-acetonitrile
    • MDL: MFCD22627828
    • Inchi: 1S/C7H7N3S/c1-11-7-9-5-3-6(10-7)2-4-8/h3,5H,2H2,1H3
    • InChI Key: UNJFVPAZNQVRLN-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC=CC(CC#N)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Topological Polar Surface Area: 74.9

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